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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-6-nitroanisole

Cat. No.: B1268318

An In-depth Technical Guide to the Safety and Handling of 4-Bromo-2-fluoro-6-nitroanisole
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Bromo-2-fluoro-6-
nitroanisole, a chemical intermediate pertinent to research and development in the
pharmaceutical and chemical industries. Adherence to these guidelines is crucial for ensuring a
safe laboratory environment.

Chemical and Physical Properties

4-Bromo-2-fluoro-6-nitroanisole is a halogenated and nitrated aromatic ether. Its key physical
and chemical properties are summarized below.
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Property Value Citation(s)

CAS Number 74266-66-3 [11[2][3]

Molecular Formula C7HsBrFNOs [1][2]

Molecular Weight 250.02 g/mol [1]
White to yellowish solid; Yellow

Appearance [2][3]
to brown crystals or powder

Melting Point 51.5-61°C [2][3]

Boiling Point 255 - 256 °C [2]

N Soluble in common organic
Solubility [2]

solvents

Hazard Identification and Classification

This compound is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). It is essential to understand and mitigate the

risks associated with its handling.
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Hazard GHS Hazard . Signal L
Pictogram Citation(s)
Class Category Statement Word
H315:
Skin Irritation Category 2 Causes skin GHSO07 Warning [1]
irritation
H319:
Serious Eye Causes )
o Category 2A ) GHSO07 Warning [1]
Irritation serious eye
irritation
Specific
target organ
9 ) g H335: May
toxicity —
. cause .
single Category 3 ] GHSO07 Warning [1]
respiratory
exposure o
_ irritation
(Respiratory

tract irritation)

To the best of our knowledge, the chemical, physical, and toxicological properties have not
been thoroughly investigated.[1] No component of this product at levels greater than or equal to
0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[1]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Protocol Citation(s)

Move the person to fresh air. If
) breathing is difficult or stops,
Inhalation ) e o [1]
provide artificial respiration.

Consult a physician.

Immediately wash off with
soap and plenty of water.

Skin Contact Remove contaminated [1]
clothing. Consult a physician if

irritation persists.

Rinse cautiously and
thoroughly with plenty of water
for at least 15 minutes.
Eye Contact Remove contact lenses, if [1]
present and easy to do.
Continue rinsing. Consult a

physician.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person. [1]

Rinse mouth with water and

consult a physician.

Experimental Protocols for Safe Handling

The following protocols are designed to minimize risk during the handling and use of 4-Bromo-
2-fluoro-6-nitroanisole in a laboratory setting.

Personal Protective Equipment (PPE) Protocol

Proper PPE is the first line of defense against chemical exposure.
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Start: Prepare for Handling

[ Verify Availability and Integrity of PPE ]

Don PPE in Correct Order:
1. Lab Coat
2. Gloves (Nitrile)

3. Safety Goggles/Face Shield
4. Respirator (if needed)

Respirator required when:
- Dust is generated Proceed with Chemical Handling

- Ventilation is inadequate

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow.

Weighing and Transfer Protocol

This protocol outlines the steps for safely weighing and transferring the solid compound.
¢ Preparation:
o Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

o Gather all necessary equipment: chemical-resistant spatula, weighing paper or boat, and a
sealable container for the transfer.

* Weighing:
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o Perform all weighing operations inside the chemical fume hood to contain any dust.
o Use a dedicated, clean spatula for this chemical.

o Carefully transfer the desired amount of 4-Bromo-2-fluoro-6-nitroanisole from the stock
bottle to the weighing vessel. Avoid creating dust.

e Transfer:

o To transfer the weighed solid to a reaction vessel, gently tap the weighing paper or use the
spatula.

o If dissolving, add the solvent to the solid in the reaction vessel within the fume hood.
o Cleanup:
o Clean the spatula and any contaminated surfaces immediately.

o Dispose of any contaminated weighing paper as chemical waste.

Accidental Spill Response Protocol

In the event of a spill, a quick and safe response is crucial.
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Evacuate immediate area
Alert personnel

Don appropriate PPE
(respirator, gloves, goggles)

Contain the spill without creating dust

Sweep up and shovel solid material
into a suitable, closed container for disposal

Decontaminate spill area

Dispose of waste through a
licensed professional service

End of Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1268318?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

